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Compound of Interest

Compound Name: SC-919

Cat. No.: B13843638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SC-919 is a potent and selective inhibitor of Inositol Hexakisphosphate Kinases (IP6Ks), which

are crucial enzymes in the synthesis of inositol pyrophosphates, such as 5-diphosphoinositol

pentakisphosphate (5-InsP₇).[1][2] These signaling molecules play a significant role in various

cellular processes, including the regulation of phosphate homeostasis.[3][4] SC-919 has been

demonstrated to effectively reduce intracellular levels of InsP₇ and, consequently, inhibit

cellular phosphate export.[1][5] This mechanism of action makes SC-919 a valuable research

tool for studying cellular signaling pathways and a potential therapeutic agent for conditions

associated with phosphate imbalance, such as hyperphosphatemia.[2][5]

These application notes provide detailed protocols for the preparation of SC-919 stock

solutions using Dimethyl Sulfoxide (DMSO) as a solvent, along with guidelines for its use in in

vitro and in vivo experimental models.
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Property Value Reference

Molecular Weight 407.247 g/mol [6]

Formula C₁₉H₁₆Cl₂N₂O₄ [6]

Appearance Solid Powder [6]

Solubility 10 mM in DMSO [6]

Storage (Solid)
-20°C for 12 months; 4°C for 6

months
[6]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[6]

In Vitro Activity of SC-919
Target IC₅₀ (nM) Cell Line Effect

Human IP6K1 <5.2 - Potent Inhibition

Human IP6K2 <3.8 - Potent Inhibition

Human IP6K3 0.65 - Potent Inhibition

293 Cells - 293

Decreased

intracellular InsP₇

levels

293 Cells - 293
Increased intracellular

ATP levels

References:[2][6]
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Animal Model Dose Effect Reference

Normal Rats Dose-dependent

Decreased InsP₇

levels in liver, skeletal

muscle, and kidney

[1]

Normal Rats Dose-dependent
Decreased plasma

phosphate levels
[1]

Normal Monkeys 0.3 and 3 mg/kg

Significantly lowered

plasma phosphate

levels

[1]

Signaling Pathway
The following diagram illustrates the signaling pathway inhibited by SC-919. IP6K

phosphorylates InsP₆ to produce 5-InsP₇, which in turn promotes phosphate export through the

phosphate exporter XPR1. SC-919 inhibits IP6K, leading to reduced 5-InsP₇ levels, decreased

phosphate export, and a subsequent increase in intracellular ATP.
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Caption: SC-919 inhibits the IP6K signaling pathway.

Experimental Protocols
Protocol 1: Preparation of a 10 mM SC-919 Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of SC-919 in sterile DMSO.

Materials:

SC-919 solid powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated precision balance

Sterile pipette tips

Procedure:

Calculate the required mass of SC-919:

Molecular Weight (MW) of SC-919 = 407.247 g/mol

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 407.247 g/mol = 0.000407247 g

Mass (mg) = 0.4072 mg

Adjust the mass and volume as needed for your experimental requirements.

Weighing SC-919:

In a sterile environment (e.g., a laminar flow hood), carefully weigh the calculated amount

of SC-919 powder using an analytical balance.

Use appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Dissolving in DMSO:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13843638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the weighed SC-919 powder to a sterile amber or foil-wrapped microcentrifuge

tube.

Add the calculated volume of sterile DMSO to the tube.

Vortex the solution until the SC-919 is completely dissolved. Gentle warming (e.g., to

37°C) may aid dissolution.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[6]

Protocol 2: Experimental Workflow for In Vitro Cell-
Based Assays
This workflow outlines the general steps for using the SC-919 DMSO stock solution in cell

culture experiments.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.researchgate.net/figure/SC-919-is-an-effective-inhibitor-of-IP6K-in-vivo-a-IP6K-mediated-synthesis-of-the_fig1_353825102
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13843638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare 10 mM SC-919
Stock in DMSO

Seed cells in culture plates

Prepare working solutions of SC-919
by diluting stock in culture medium

Treat cells with SC-919
(include vehicle control with DMSO)

Incubate for desired time

Perform downstream assays
(e.g., measure InsP₇, ATP, phosphate export)

End

Click to download full resolution via product page

Caption: General workflow for in vitro experiments with SC-919.

Important Considerations for Cell Culture:
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The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, to avoid solvent-induced cytotoxicity.[4]

Always include a vehicle control group in your experiments, which consists of cells treated

with the same final concentration of DMSO as the experimental groups.[4]

Perform serial dilutions of the DMSO stock solution in pre-warmed culture medium to

prepare the final working concentrations.

Safety Precautions
As a potent bioactive compound, SC-919 should be handled with care. Standard laboratory

safety practices should be followed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling SC-919 and its solutions.

Handling: Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Waste Disposal: Dispose of all waste materials containing SC-919 and DMSO according to

your institution's guidelines for chemical waste.

DMSO-Specific Precautions: DMSO is readily absorbed through the skin and can carry other

dissolved substances with it. Therefore, it is crucial to avoid direct skin contact with DMSO

solutions of SC-919. If contact occurs, wash the affected area thoroughly with water.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional laboratory guidance and institutional safety protocols.

Researchers should consult the relevant safety data sheets for all chemicals used and adhere

to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/product/b13843638?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13843638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. The enzymatic activity of inositol hexakisphosphate kinase controls circulating phosphate
in mammals - PMC [pmc.ncbi.nlm.nih.gov]

2. Generating DMSO Stocks for Cell Culture - Bridges Lab Protocols
[bridgeslab.sph.umich.edu]

3. DMSO stock preparation [protocols.io]

4. lifetein.com [lifetein.com]

5. medchemexpress.cn [medchemexpress.cn]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: SC-919 Stock
Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13843638#preparing-sc-919-stock-solutions-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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